Cas no 81356-82-3 (2’,3’-O-Isopropylidene-5-chlorouridine)

• Product Name: 2’,3’-O-Isopropylidene-5-chlorouridine
• CAS No: 81356-82-3
• MF: C₁₂H₁₅ClN₂O₆
• MW: 318.710302591324
• CID: 986688
• PubChem ID: 71771726
• Update Time: 2025-04-20

2’,3’-O-Isopropylidene-5-chlorouridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2',3'-O-isopropylidene-D-uridine
• 2’,3’-O-Isopropylidene-5-chlorouridine
• 2',3'-O-Isopropylidene-5-chlorouridine
• 5-Chloro-2',3'-O-(1-methylethylidene)uridine
• 5-Chloro-2',3'-O-isopropylideneuridine
• 81356-82-3
• 2 inverted exclamation mark ,3 inverted exclamation mark -O-Isopropylidene-5-chlorouridine
• 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-chloropyrimidine-2,4-dione

• Inchi： 1S/C12H15ClN2O6/c1-12(2)20-7-6(4-16)19-10(8(7)21-12)15-3-5(13)9(17)14-11(15)18/h3,6-8,10,16H,4H2,1-2H3,(H,14,17,18)/t6-,7-,8-,10-/m1/s1
• InChI Key： CPZJIGLBUSHTJI-FDDDBJFASA-N
• SMILES： ClC1C(NC(N(C=1)[C@H]1[C@H]2[C@@H]([C@@H](CO)O1)OC(C)(C)O2)=O)=O

Computed Properties

• Exact Mass: 318.06200
• Monoisotopic Mass: 318.0618639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• PSA: 102.78000
• LogP: -0.40020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines